1-hydroxy-N-[(3-hydroxyoxolan-3-yl)methyl]naphthalene-2-carboxamide

• IUPAC Name: 1-hydroxy-N-[(3-hydroxyoxolan-3-yl)methyl]naphthalene-2-carboxamide
• InChI: InChI=1S/C16H17NO4/c18-14-12-4-2-1-3-11(12)5-6-13(14)15(19)17-9-16(20)7-8-21-10-16/h1-6,18,20H,7-10H2,(H,17,19)
• InChI Key: LGQBTJMQPJKLQR-UHFFFAOYSA-N
• Canonical SMILES: C1COCC1(CNC(=O)C2=C(C3=CC=CC=C3C=C2)O)O
• Molecular Formula: C16H17NO4
• Molecular Weight: 287.31 g/mol

Description

1-hydroxy-N-[(3-hydroxyoxolan-3-yl)methyl]naphthalene-2-carboxamide is a synthetic compound used in scientific research. It is a naphthalene derivative and is also known as HONH-NMN. This compound has gained significant attention due to its potential to improve cellular metabolism and energy production.

Mechanism of Action

HONH-NMN is converted to NMN (nicotinamide mononucleotide) by the enzyme nicotinamide phosphoribosyltransferase (NAMPT). NMN is then converted to NAD+ by the enzyme NAD+ synthase. NAD+ plays a critical role in cellular metabolism by acting as a cofactor for several enzymes involved in energy production. HONH-NMN has been shown to increase NAD+ levels in cells, which in turn improves mitochondrial function and energy production.
Biochemical and Physiological Effects:
HONH-NMN has been shown to improve mitochondrial function and increase energy production in cells. It has also been shown to improve insulin sensitivity and glucose tolerance in animal models. HONH-NMN has been studied for its potential to improve age-related metabolic dysfunction and has been shown to improve muscle function and increase lifespan in animal models.

Advantages and Limitations for Lab Experiments

One advantage of HONH-NMN is its potential to improve cellular metabolism and energy production. It has been shown to have beneficial effects on age-related metabolic dysfunction and may have potential therapeutic applications. However, one limitation of HONH-NMN is its limited solubility in water, which may affect its bioavailability in vivo.

Future Directions

There are several future directions for research on HONH-NMN. One area of research is to better understand its mechanism of action and how it affects cellular metabolism and energy production. Another area of research is to investigate its potential therapeutic applications, particularly in age-related metabolic dysfunction. Additionally, further studies are needed to determine the optimal dosage and administration of HONH-NMN for therapeutic applications.

Synthesis Methods

HONH-NMN can be synthesized through a multistep process involving the reaction of naphthalene-2-carboxylic acid with oxalyl chloride, followed by the reaction with hydroxylamine hydrochloride to obtain 2-chloro-1-hydroxynaphthalene. This intermediate is then reacted with 3-hydroxyoxolane to obtain the final product, HONH-NMN.

Scientific Research Applications

HONH-NMN has been extensively studied for its potential to improve cellular metabolism and energy production. It is a precursor to nicotinamide adenine dinucleotide (NAD+) and has been shown to increase NAD+ levels in cells. NAD+ is an essential coenzyme involved in cellular metabolism and plays a critical role in energy production. HONH-NMN has been shown to improve mitochondrial function and increase energy production in cells.